Cas no 885268-75-7 (TERT-BUTYL 8-AMINO-2-METHYL-2H-BENZO[B][1,4]OXAZINE-4(3H)-CARBOXYLATE)

• Product Name: TERT-BUTYL 8-AMINO-2-METHYL-2H-BENZO[B][1,4]OXAZINE-4(3H)-CARBOXYLATE
• CAS No: 885268-75-7
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 993108
• Update Time: 2023-11-18

TERT-BUTYL 8-AMINO-2-METHYL-2H-BENZO[B][1,4]OXAZINE-4(3H)-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 8-AMINO-2-METHYL-2H-BENZO[B][1,4]OXAZINE-4(3H)-CARBOXYLATE
• CID 91995775
• 4H-1,4-Benzoxazine-4-carboxylic acid, 8-amino-2,3-dihydro-2-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H20N2O3/c1-9-8-16(13(17)19-14(2,3)4)11-7-5-6-10(15)12(11)18-9/h5-7,9H,8,15H2,1-4H3
• InChI Key： XLZXEVHFVUFXMG-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2N(C(=O)OC(C)(C)C)CC1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Topological Polar Surface Area: 64.8

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 393.5±42.0 °C(Predicted)
• pka: 4.31±0.40(Predicted)